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The table below summarizes the key quantitative data available for HO-PEG5-CH2COOH from chemical

suppliers.

Property Value / Description

CAS Number 52026-48-9 [1] [2]

Molecular Formula C₁₂H₂₄O₈ [1] [2]

Molecular Weight 296.31 g/mol [1] [2]

Purity ≥95% [1] [2]

IUPAC Name 2-[2-[2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetic acid [1]

Appearance Colorless to light yellow liquid [3]

Recommended Storage Store at -5°C to 0-8°C; keep dry and avoid sunlight [1] [2].

Predicted pKa 3.39 ± 0.10 [1]

Applications in Drug Development and Research
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HO-PEG5-CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative. Its two distinct

functional groups—a terminal carboxylic acid and a hydroxyl—enable versatile applications in

bioconjugation and pharmaceutical research [1] [3].

PROTAC Linker: This compound is explicitly described as a PEG-based PROTAC linker [4].

PROTACs (Proteolysis Targeting Chimeras) are molecules designed to trigger the degradation of
specific disease-causing proteins. HO-PEG5-CH2COOH serves as a critical component to connect

the E3 ubiquitin ligase ligand to the target protein ligand, forming the complete PROTAC structure [4].
Bioconjugation and Solubility Enhancement: The hydrophilic PEG spacer significantly improves

the solubility of conjugated molecules in aqueous media, which is crucial for drug formulation and
biological activity [5] [3].

Drug Delivery and Surface Functionalization: It can be used in drug delivery systems to modify
carriers for improved pharmacokinetics. It is also applicable for surface functionalization, where it

can be used to create non-fouling or biologically active coatings on materials [6].

Bioconjugation Chemistry and Workflow

The heterobifunctional nature of HO-PEG5-CH2COOH allows for sequential conjugation strategies. The

following diagram illustrates the general workflow for its use in bioconjugation, leading to applications like

PROTAC synthesis.
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HO-PEG5-CH2COOH Structure
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Detailed Experimental Protocol

This protocol outlines a standard two-step procedure for conjugating HO-PEG5-CH2COOH to a molecule

containing a primary amine (e.g., a protein or peptide) via carbodiimide-mediated coupling.

Materials

Ligand: HO-PEG5-CH2COOH (≥95% purity) [2]
Amine-containing molecule (e.g., protein, antibody)
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Coupling Reagents: EDC (N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide) or DCC (N,N'-

Dicyclohexylcarbodiimide), and NHS (N-Hydroxysuccinimide) [5]
Solvents: Anhydrous DMSO, DMF, or appropriate aqueous buffer (e.g., 0.1 M MES, pH 4.5-5.5)

Purification: Dialysis tubing, desalting columns, or filtration devices

Procedure

Step 1: Activation of Carboxylic Acid

Prepare Ligand Solution: Dissolve HO-PEG5-CH2COOH in anhydrous DMSO or a suitable buffer to

a final concentration of 10-50 mM.
Add Coupling Reagents: To the stirring ligand solution, add NHS (1.2-2.0 molar equivalents)

followed by EDC or DCC (1.1-1.5 molar equivalents).
Activation Reaction: Allow the reaction mixture to stir at room temperature for 30 minutes to 2 hours

to form the active NHS ester intermediate.

Step 2: Conjugation to Primary Amine

Prepare Amine Solution: Dissolve the target molecule containing primary amines in a conjugation-

compatible buffer (e.g., PBS, pH 7.2-8.5). Ensure the buffer does not contain primary amines (e.g.,
Tris, glycine).

Initiate Conjugation: Slowly add the activated PEG solution (from Step 1) to the amine-containing
molecule solution with gentle stirring or agitation. A typical molar ratio of activated PEG to target

molecule can range from 5:1 to 50:1, which must be optimized.
Conjugation Reaction: Allow the reaction to proceed for 2-4 hours at room temperature or overnight

at 2-8°C.

Step 3: Purification and Characterization

Purify Conjugate: Separate the conjugate from unreacted PEG, coupling reagents, and by-products

using techniques such as dialysis, gel filtration chromatography, or ultrafiltration.
Characterize Product: Confirm successful conjugation and determine the degree of labeling using

analytical methods like MALDI-TOF Mass Spectrometry, HPLC, or SDS-PAGE.

Quality Control and Storage

Purity Analysis: Analyze the compound by HPLC or NMR to confirm a purity of ≥95% [2].
Storage: For long-term stability, store the product at -20°C in a moisture-free environment, protected

from light. Under these conditions, it can typically be stored for several months to a year [1] [2].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://probes.bocsci.com/product/azido-peg5-ch2cooh-cas-217180-81-9-357883.html
https://www.smolecule.com/products/s3616583?utm_src=pdf-body
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.smolecule.com/products/s3616583?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Always allow the product to equilibrate to room temperature before opening to prevent moisture

condensation.

Important Considerations and Troubleshooting

Solvent Choice: The PEG spacer confers good solubility in aqueous media. For the initial activation

step, anhydrous DMSO is often preferred to minimize hydrolysis of the activated ester [5].
Reaction pH: The activation of the carboxylic acid is most efficient in slightly acidic conditions (pH

4.5-5.5). The subsequent conjugation to the primary amine is most effective at neutral to slightly basic
pH (7.2-8.5).

Hydroxyl Group Inertness: The hydroxyl terminus is relatively unreactive under these conditions,
allowing for selective modification of the carboxylic acid. It can be further functionalized in a separate

step if needed [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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